4-Oxo-4-[2-(3,4,5-trimethoxybenzoyl)hydrazino]-2-butenoic acid

• Molecular Formula: C14H16N2O7
• Molecular Weight: 324.29 g/mol
• IUPAC Name: (E)-4-oxo-4-[2-(3,4,5-trimethoxybenzoyl)hydrazinyl]but-2-enoic acid
• InChI: InChI=1S/C14H16N2O7/c1-21-9-6-8(7-10(22-2)13(9)23-3)14(20)16-15-11(17)4-5-12(18)19/h4-7H,1-3H3,(H,15,17)(H,16,20)(H,18,19)/b5-4+
• InChI Key: FLJPCVIXFARWJL-SNAWJCMRSA-N
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NNC(=O)/C=C/C(=O)O
• SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NNC(=O)C=CC(=O)O

Description

4-Oxo-4-[2-(3,4,5-trimethoxybenzoyl)hydrazino]-2-butenoic acid, also known as TMB-8, is a chemical compound that is commonly used in scientific research. It is a potent inhibitor of calcium uptake by the endoplasmic reticulum and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

4-Oxo-4-[2-(3,4,5-trimethoxybenzoyl)hydrazino]-2-butenoic acid inhibits calcium uptake by the endoplasmic reticulum by binding to the SERCA (sarco/endoplasmic reticulum calcium ATPase) pump. The SERCA pump is responsible for transporting calcium ions from the cytoplasm into the endoplasmic reticulum. By inhibiting the SERCA pump, 4-Oxo-4-[2-(3,4,5-trimethoxybenzoyl)hydrazino]-2-butenoic acid prevents calcium uptake and alters intracellular calcium signaling.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Oxo-4-[2-(3,4,5-trimethoxybenzoyl)hydrazino]-2-butenoic acid are wide-ranging and depend on the specific experimental conditions. In general, 4-Oxo-4-[2-(3,4,5-trimethoxybenzoyl)hydrazino]-2-butenoic acid has been shown to alter intracellular calcium signaling, which can have downstream effects on a variety of cellular processes. For example, 4-Oxo-4-[2-(3,4,5-trimethoxybenzoyl)hydrazino]-2-butenoic acid has been shown to inhibit cardiac contractility by reducing intracellular calcium levels. It has also been shown to induce apoptosis in certain cell types by altering calcium signaling pathways.

Advantages and Limitations for Lab Experiments

One advantage of using 4-Oxo-4-[2-(3,4,5-trimethoxybenzoyl)hydrazino]-2-butenoic acid in lab experiments is its potency as a calcium signaling inhibitor. It is a highly effective inhibitor of calcium uptake by the endoplasmic reticulum and can be used at relatively low concentrations. However, one limitation of using 4-Oxo-4-[2-(3,4,5-trimethoxybenzoyl)hydrazino]-2-butenoic acid is its potential for off-target effects. 4-Oxo-4-[2-(3,4,5-trimethoxybenzoyl)hydrazino]-2-butenoic acid has been shown to inhibit other calcium pumps, such as the plasma membrane calcium ATPase, which can complicate experimental results.

Future Directions

There are many potential future directions for research involving 4-Oxo-4-[2-(3,4,5-trimethoxybenzoyl)hydrazino]-2-butenoic acid. One area of interest is the role of altered calcium signaling in disease states. 4-Oxo-4-[2-(3,4,5-trimethoxybenzoyl)hydrazino]-2-butenoic acid could be used to study the downstream effects of altered calcium signaling in a variety of disease models. Additionally, there is interest in developing more specific inhibitors of the SERCA pump, which could have clinical applications in the treatment of diseases such as heart failure.
Conclusion
In conclusion, 4-Oxo-4-[2-(3,4,5-trimethoxybenzoyl)hydrazino]-2-butenoic acid is a potent inhibitor of calcium uptake by the endoplasmic reticulum that has been widely used in scientific research. It has a variety of biochemical and physiological effects and can be used to study the downstream effects of altered calcium signaling. While there are some limitations to using 4-Oxo-4-[2-(3,4,5-trimethoxybenzoyl)hydrazino]-2-butenoic acid in lab experiments, it remains an important tool for studying intracellular calcium signaling. There are many potential future directions for research involving 4-Oxo-4-[2-(3,4,5-trimethoxybenzoyl)hydrazino]-2-butenoic acid, including the development of more specific inhibitors of the SERCA pump.

Synthesis Methods

4-Oxo-4-[2-(3,4,5-trimethoxybenzoyl)hydrazino]-2-butenoic acid is synthesized by reacting 3,4,5-trimethoxybenzoyl hydrazine with maleic anhydride in the presence of acetic anhydride. The resulting compound is then treated with potassium hydroxide to yield 4-Oxo-4-[2-(3,4,5-trimethoxybenzoyl)hydrazino]-2-butenoic acid. The synthesis method is well-established and has been used in numerous studies.

Scientific Research Applications

4-Oxo-4-[2-(3,4,5-trimethoxybenzoyl)hydrazino]-2-butenoic acid is commonly used in scientific research as a tool to study calcium signaling. It is a potent inhibitor of calcium uptake by the endoplasmic reticulum, which is an important intracellular calcium store. By inhibiting calcium uptake, 4-Oxo-4-[2-(3,4,5-trimethoxybenzoyl)hydrazino]-2-butenoic acid can be used to study the downstream effects of altered calcium signaling. 4-Oxo-4-[2-(3,4,5-trimethoxybenzoyl)hydrazino]-2-butenoic acid has been used in a variety of studies, including those investigating the role of calcium signaling in cardiac function, apoptosis, and neurotransmitter release.